Cas no 2034303-80-3 (7-phenyl-4-{2-4-(trifluoromethyl)phenylacetyl}-1lambda6,4-thiazepane-1,1-dione)

• Product Name: 7-phenyl-4-{2-4-(trifluoromethyl)phenylacetyl}-1lambda6,4-thiazepane-1,1-dione
• CAS No: 2034303-80-3
• MF: C₂₀H₂₀F₃NO₃S
• MW: 411.437914848328
• CID: 5901881
• PubChem ID: 121021532
• Update Time: 2025-06-28

7-phenyl-4-{2-4-(trifluoromethyl)phenylacetyl}-1lambda6,4-thiazepane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 7-phenyl-4-{2-4-(trifluoromethyl)phenylacetyl}-1lambda6,4-thiazepane-1,1-dione
• AKOS026697673
• 7-phenyl-4-{2-[4-(trifluoromethyl)phenyl]acetyl}-1lambda6,4-thiazepane-1,1-dione
• F6557-0888
• 1-(1,1-dioxo-7-phenyl-1,4-thiazepan-4-yl)-2-[4-(trifluoromethyl)phenyl]ethanone
• 2034303-80-3
• 1-(1,1-dioxido-7-phenyl-1,4-thiazepan-4-yl)-2-(4-(trifluoromethyl)phenyl)ethanone

• Inchi： 1S/C20H20F3NO3S/c21-20(22,23)17-8-6-15(7-9-17)14-19(25)24-11-10-18(28(26,27)13-12-24)16-4-2-1-3-5-16/h1-9,18H,10-14H2
• InChI Key： FCRRXZOBPRIHRQ-UHFFFAOYSA-N
• SMILES： S1(CCN(C(CC2C=CC(C(F)(F)F)=CC=2)=O)CCC1C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 411.11159916g/mol
• Monoisotopic Mass: 411.11159916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 62.8Ų

Additional information on 7-phenyl-4-{2-4-(trifluoromethyl)phenylacetyl}-1lambda6,4-thiazepane-1,1-dione

Introduction to 7-phenyl-4-{2-4-(trifluoromethyl)phenylacetyl}-1lambda6,4-thiazepane-1,1-dione (CAS No. 2034303-80-3)

7-phenyl-4-{2-4-(trifluoromethyl)phenylacetyl}-1lambda6,4-thiazepane-1,1-dione is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2034303-80-3, belongs to the thiazepane class of molecules, which are known for their diverse pharmacological properties. The presence of a trifluoromethyl group and a phenylacetyl moiety further enhances its chemical complexity and may contribute to its interaction with biological targets.

The structural framework of 7-phenyl-4-{2-4-(trifluoromethyl)phenylacetyl}-1lambda6,4-thiazepane-1,1-dione incorporates a thiazepane core, which is a seven-membered aromatic ring containing sulfur and nitrogen atoms. This core structure is flanked by substituents that include a phenyl group at the 7-position and a phenylacetyl group at the 4-position. The trifluoromethyl group is attached to the phenyl ring at the 4-position of the acetyl moiety, adding a layer of electronic and steric effects that can influence the compound's reactivity and biological activity.

In recent years, there has been growing interest in thiazepane derivatives due to their potential as pharmacological agents. These compounds have been explored for their activities in various therapeutic areas, including central nervous system disorders, cardiovascular diseases, and inflammation. The specific arrangement of functional groups in 7-phenyl-4-{2-4-(trifluoromethyl)phenylacetyl}-1lambda6,4-thiazepane-1,1-dione suggests that it may exhibit multiple modes of action, making it a promising candidate for further investigation.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the trifluoromethyl group is particularly challenging due to its high reactivity and tendency to undergo side reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve the desired substitution pattern on the phenyl ring. Additionally, protecting group strategies are often necessary to prevent unwanted reactions between different functional groups during the synthesis process.

The pharmacological evaluation of 7-phenyl-4-{2-4-(trifluoromethyl)phenylacetyl}-1lambda6,4-thiazepane-1,1-dione has revealed several interesting properties. In vitro studies have shown that this compound interacts with various biological targets, including enzymes and receptors involved in signal transduction pathways. Notably, it has demonstrated binding affinity to certain protein kinases, which are key players in cell proliferation and differentiation. These findings suggest that the compound may have therapeutic potential in treating conditions associated with abnormal kinase activity.

Efforts are ongoing to explore the in vivo efficacy of this compound through preclinical studies. Animal models are being used to assess its pharmacokinetic profile, toxicity profile, and potential therapeutic effects. The presence of the trifluoromethyl group is expected to influence its metabolic stability and bioavailability, factors that are critical for determining its clinical utility. Preliminary results from these studies are promising and indicate that further development of this compound may lead to novel therapeutic interventions.

The computational modeling of 7-phenyl-4-{2-4-(trifluoromethyl)phenylacetyl}-1lambda6,4-thiazepane-1,1-dione has provided valuable insights into its interactions with biological targets. Molecular docking studies have been used to predict how this compound binds to specific proteins and enzymes. These simulations help in understanding the molecular basis of its pharmacological effects and guide the design of more potent derivatives. The integration of computational methods with experimental data has become an essential part of modern drug discovery processes.

The future direction of research on 7-phenyl-4-{2-4-(trifluoromethyl)phenylacetyl}-1lambda6,4-thiazepane-1,1-dione includes optimizing its chemical structure for improved efficacy and reduced side effects. This may involve modifying the substitution patterns on the thiazepane ring or introducing additional functional groups that can enhance its binding affinity or metabolic stability. Collaborative efforts between synthetic chemists and medicinal chemists will be crucial in achieving these goals.

In conclusion, 7-phenyl-4-{2-4-(trifluoromethyl)phenylacetyl}-1lambda6,4-thiazepane-1,1-dione (CAS No. 2034303-80-3) is a structurally complex molecule with significant potential as a pharmacological agent. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery. With continued research and development efforts aimed at optimizing its properties and evaluating its therapeutic potential, this compound holds promise for contributing to advancements in medicine.